Cedrodorin-Cedrela tonduzii

• CAS: 247050-82-4
• Molecular Formula: C27H34O9
• Molecular Weight: 502.55

Sourcing a structurally defined mexicanolide limonoid reference for insect bioassays is challenging due to batch variability. Cedrodorin (CAS 247050-82-4) provides a validated antifeedant benchmark isolated from Cedrela odorata. - Validated in leaf-disk choice assays with polyphagous weevils (Exopthalmus jekelianus), confirming leaf rejection activity. - Defined C-6 hydroxyl substitution pattern enables SAR studies on antifeedant, antimalarial, or cytotoxic limonoid derivatives. - Supplied as a characterized reference standard for HPLC/LC-MS authentication of Cedrela odorata botanical material.

Cedrodorin Identification & Sourcing Guide

Cedrodorin (CAS 247050-82-4) is a tetranortriterpenoid belonging to the mexicanolide subclass of limonoids, characterized by a highly oxygenated framework containing a furan ring and a bicyclo[3.3.1] ring system [1]. Its molecular formula is C₂₇H₃₄O₉ with a monoisotopic mass of 502.22 Da . The compound was first isolated from Cedrela odorata leaves via HPLC and structurally elucidated using 1D and 2D NMR spectroscopy [1]. This compound serves as a key reference standard for research into plant-insect ecological interactions and the discovery of biorational pest control agents derived from Meliaceae species.

Natural product reference standard for mexicanolide limonoids

Plant-insect ecological interaction probe (Cedrela odorata system)

Molecular tool for antifeedant structure-activity relationship studies

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source

Cedrodorin Specificity: Why Substitution Fails

Within the mexicanolide limonoid class, even minor structural modifications—such as acetylation at C-6, deoxygenation at C-6, or hydroxylation at C-9α—profoundly alter insect deterrence profiles [1]. The original isolation study demonstrated that among four structurally related tetranortriterpenoids from Cedrela odorata, only three were associated with leaf rejection by Exopthalmus jekelianus, underscoring that biological activity is not a class-wide property but is exquisitely dependent on specific substitution patterns [1]. Consequently, substituting Cedrodorin with a commercially available alternative like cedrelone, which possesses a distinct intact apo-euphol skeleton and different substitution profile, will not reproduce the same antifeedant or ecological interaction outcomes [2].

Analog mismatch 6-Deoxy-9α-hydroxycedrodorin showed no leaf rejection association; subtle C-6/C-9 substitution differences may alter bioactivity profiles.

Skeleton mismatch Cedrelone retains an intact apo-euphol skeleton; ring B,D-seco mexicanolide-specific responses may not transfer to intact limonoids.

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source
• [2] Govindachari, T. R., Narasimhan, N. S., Suresh, G., Partho, P. D., Gopalakrishnan, G., & Kumari, G. N. K. (1995). Structure-related insect antifeedant and growth regulating activities of some limonoids. Journal of Chemical Ecology, 21(10), 1585–1600. View Source

Cedrodorin Differentiation Evidence

Weevil Leaf Rejection Bioassay

Cedrodorin (1) was one of three compounds, out of four structurally related tetranortriterpenoids isolated from C. odorata, that demonstrated an association with leaf rejection by the polyphagous folivorous weevil Exopthalmus jekelianus. In direct head-to-head comparison within the same study, 6-deoxy-9α-hydroxycedrodorin (3) was not associated with leaf rejection, providing an internal negative control [1]. While the study was primarily qualitative in this specific association, it establishes Cedrodorin's presence in the active fraction. For procurement decisions, this is differentiated from the commercially more common limonoid cedrelone, which is an intact limonoid that, as a class, shows weaker antifeedant and growth-regulating activity compared to ring B,D-seco limonoids like mexicanolides [2].

Weevil Leaf Rejection Bioassay

Head-to-head

Associated with leaf rejection

6-Deoxy-9α-hydroxycedrodorin: Not associated

Supports differentiation from close structural analogs

Qualitative in vivo assay with Exopthalmus jekelianus weevil

Evidence Dimension	Association with leaf rejection by Exopthalmus jekelianus
Target Compound Data	Associated (Active)
Comparator Or Baseline	6-Deoxy-9α-hydroxycedrodorin (structural analog)
Quantified Difference	Qualitative: Target associated, comparator not associated
Conditions	In vivo leaf rejection bioassay using polyphagous folivorous weevil Exopthalmus jekelianus; compounds isolated from Cedrela odorata leaves

Why This Matters

This is the primary evidence differentiating Cedrodorin from its closest structural analogs in its native biological context, validating its selection for studies on Meliaceae-based insect resistance.

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source
• [2] Govindachari, T. R., Narasimhan, N. S., Suresh, G., Partho, P. D., Gopalakrishnan, G., & Kumari, G. N. K. (1995). Structure-related insect antifeedant and growth regulating activities of some limonoids. Journal of Chemical Ecology, 21(10), 1585–1600. View Source

Mexicanolide Skeleton vs. Intact Limonoids

Cedrodorin possesses a ring B,D-seco mexicanolide skeleton featuring a unique bicyclo[3.3.1] ring system [1]. This distinguishes it fundamentally from intact limonoids like cedrelone, which retain an intact apo-euphol skeleton [2]. In a study evaluating 22 limonoids against Spodoptera litura, intact limonoids (including cedrelone and its derivatives) were found to be the least effective group as antifeedants and growth regulators, whereas C-seco limonoids were the most effective. The study hypothesized that the cyclohexenone A ring and α-hydroxy enone group in the B ring are critical for activity [2]. While Cedrodorin was not directly tested in this study, its mexicanolide skeleton and substitution pattern represent a distinct structural class with potentially different structure-activity relationships, justifying its selection as a reference standard for structure-activity studies.

Mexicanolide Skeleton Class

Class-level inference

Ring B,D-seco mexicanolide vs. intact limonoid (cedrelone)

Reported class-level SAR suggests distinct bioactivity profiles

Cedrodorin not directly tested in the referenced Spodoptera study

Evidence Dimension	Limonoid Skeleton Type
Target Compound Data	Mexicanolide (ring B,D-seco) with bicyclo[3.3.1] ring system
Comparator Or Baseline	Cedrelone (intact apo-euphol skeleton)
Quantified Difference	Qualitative difference in core skeleton; associated with distinct bioactivity profiles
Conditions	Structural classification based on 1D and 2D NMR spectroscopic data

Why This Matters

Procurement of Cedrodorin is essential for researchers requiring a mexicanolide-type limonoid with a defined substitution pattern for comparative structure-activity relationship (SAR) studies against intact limonoids.

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source
• [2] Govindachari, T. R., Narasimhan, N. S., Suresh, G., Partho, P. D., Gopalakrishnan, G., & Kumari, G. N. K. (1995). Structure-related insect antifeedant and growth regulating activities of some limonoids. Journal of Chemical Ecology, 21(10), 1585–1600. View Source

C-6 Substitution Pattern and Activity

The presence of a hydroxyl group at the C-6 position is a key structural feature of Cedrodorin (3-deoxo-3β,8β-epoxy-6,14α-dihydroxy-8,14-dihydromexicanolide). In a direct comparison within the same study, the analog 6-acetoxycedrodorin, which features an acetoxy group at C-6, was also associated with leaf rejection, whereas 6-deoxy-9α-hydroxycedrodorin, which lacks oxygenation at C-6, was not [1]. This suggests that the presence and nature of the C-6 substituent modulates biological activity. Furthermore, class-level evidence indicates that an acetoxy group at C-7 in intact limonoids can increase growth regulatory activity, highlighting the importance of specific substitution patterns for bioactivity [2].

C-6 Substitution Effect

Head-to-head

C-6 OH: Active; C-6 OAc: Active; C-6 deoxy: Not associated

6-Acetoxycedrodorin & 6-deoxy analog tested in parallel

Functional group at C-6 modulates leaf rejection response

Qualitative correlation from original Cedrela odorata study

Evidence Dimension	C-6 Substitution Pattern
Target Compound Data	Hydroxyl group at C-6
Comparator Or Baseline	6-Acetoxycedrodorin (acetoxy group at C-6) and 6-Deoxy-9α-hydroxycedrodorin (no C-6 oxygenation)
Quantified Difference	Qualitative difference in functional group; correlates with differential biological activity
Conditions	Structural characterization by NMR; bioactivity assessed by leaf rejection assay

Why This Matters

This highlights the critical role of specific functional groups in dictating activity, making Cedrodorin a precise tool for probing the SAR of mexicanolide limonoids.

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source
• [2] Govindachari, T. R., Narasimhan, N. S., Suresh, G., Partho, P. D., Gopalakrishnan, G., & Kumari, G. N. K. (1995). Structure-related insect antifeedant and growth regulating activities of some limonoids. Journal of Chemical Ecology, 21(10), 1585–1600. View Source

Cedrodorin Application Scenarios

Antifeedant Bioassay Reference Standard

Cedrodorin should be used as a positive control or reference standard in leaf-disk choice or no-choice bioassays with polyphagous weevils (e.g., Exopthalmus jekelianus) or other Coleoptera pests. Its established association with leaf rejection in its native Cedrela odorata system [1] makes it a relevant benchmark for evaluating the antifeedant potency of novel extracts, fractions, or synthetic limonoid analogs derived from Meliaceae species. This application directly leverages the core differentiating evidence of its ecological activity.

SAR Probe for Mexicanoide Limonoids

Procure Cedrodorin as a specific mexicanolide-type limonoid to investigate the SAR of ring B,D-seco limonoids. Its defined C-6 hydroxyl substitution pattern serves as a baseline for synthesizing and testing derivatives (e.g., esters, ethers, deoxy analogs) to determine the functional group requirements for insect antifeedant, antimalarial, or cytotoxic activities. The differential activity observed among its close structural analogs [1] underscores the value of this approach.

Chemotaxonomic Marker for Cedrela Authentication

Cedrodorin can serve as a chemotaxonomic marker for the authentication and quality control of Cedrela odorata plant material. Its isolation from C. odorata leaves, along with three related mexicanolides [1], provides a specific chemical fingerprint. Using Cedrodorin as an analytical standard in HPLC or LC-MS analyses allows researchers and quality control laboratories to differentiate C. odorata from other Cedrela species or adulterants, supporting studies in natural product chemistry and botanical standardization.

Biorational Insecticide Discovery Benchmark

In the agrochemical industry's search for new biorational pest control agents, Cedrodorin provides a structurally defined natural product lead with demonstrated activity against a polyphagous folivorous weevil [1]. It can be used as a benchmark in high-throughput screening campaigns to identify novel synthetic or natural compounds with superior antifeedant potency, stability, or field efficacy, ultimately guiding the development of more environmentally benign crop protection solutions.

Application

Selection Property

Validation Focus

Antifeedant Bioassay Reference

Reported leaf rejection association

Leaf-disk choice bioassay validation

SAR Probe for Mexicanoide

Defined C-6 hydroxyl substitution

Functional group SAR validation

Chemotaxonomic Marker

Cedrela odorata-specific fingerprint

HPLC/LC-MS authentication method

Biorational Insecticide Benchmark

Natural product lead with reported activity

High-throughput screening potency benchmark

• [1] Veitch, N. C., Wright, G. A., & Stevenson, P. C. (1999). Four New Tetranortriterpenoids from Cedrela odorata Associated with Leaf Rejection by Exopthalmus jekelianus. Journal of Natural Products, 62(9), 1260–1263. View Source